Cas no 894885-50-8 (2-(benzylsulfanyl)-N-(2,5-dimethoxyphenyl)-3-phenyl-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide)

• Product Name: 2-(benzylsulfanyl)-N-(2,5-dimethoxyphenyl)-3-phenyl-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide
• CAS No: 894885-50-8
• MF: C₂₉H₃₀N₄O₃S
• MW: 514.638505458832
• CID: 5422918
• PubChem ID: 46281951
• Update Time: 2025-07-10

2-(benzylsulfanyl)-N-(2,5-dimethoxyphenyl)-3-phenyl-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-benzylsulfanyl-N-(2,5-dimethoxyphenyl)-2-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
• 2-(benzylthio)-N-(2,5-dimethoxyphenyl)-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
• AKOS004944232
• F3411-1111
• 894885-50-8
• 2-(BENZYLSULFANYL)-N-(2,5-DIMETHOXYPHENYL)-3-PHENYL-1,4,8-TRIAZASPIRO[4.5]DECA-1,3-DIENE-8-CARBOXAMIDE
• N-(2,5-Dimethoxyphenyl)-2-phenyl-3-[(phenylmethyl)thio]-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
• 2-(benzylsulfanyl)-N-(2,5-dimethoxyphenyl)-3-phenyl-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide

• Inchi： 1S/C29H30N4O3S/c1-35-23-13-14-25(36-2)24(19-23)30-28(34)33-17-15-29(16-18-33)31-26(22-11-7-4-8-12-22)27(32-29)37-20-21-9-5-3-6-10-21/h3-14,19H,15-18,20H2,1-2H3,(H,30,34)
• InChI Key： KLRCAYYWKPCDQQ-UHFFFAOYSA-N
• SMILES： N1C2(CCN(C(NC3=CC(OC)=CC=C3OC)=O)CC2)N=C(SCC2=CC=CC=C2)C=1C1=CC=CC=C1

Computed Properties

• Exact Mass: 514.20386201g/mol
• Monoisotopic Mass: 514.20386201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 829
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.91±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 2-(benzylsulfanyl)-N-(2,5-dimethoxyphenyl)-3-phenyl-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide

Introduction to 2-(benzylsulfanyl)-N-(2,5-dimethoxyphenyl)-3-phenyl-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide (CAS No. 894885-50-8) and Its Emerging Applications in Chemical Biology

The compound 2-(benzylsulfanyl)-N-(2,5-dimethoxyphenyl)-3-phenyl-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide, identified by the CAS number 894885-50-8, represents a fascinating molecule with a complex structural framework that has garnered significant attention in the field of chemical biology. This spirocyclic triazole derivative exhibits a unique combination of pharmacophoric elements, including a benzylsulfanyl group, dimethoxyphenyl moiety, and phenyl substituents, which contribute to its distinctive chemical and biological properties.

Recent advancements in medicinal chemistry have highlighted the potential of spirocyclic compounds due to their rigid molecular architecture and enhanced binding affinity. The spiro connection in 2-(benzylsulfanyl)-N-(2,5-dimethoxyphenyl)-3-phenyl-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide introduces a conformational constraint that can optimize interactions with biological targets. This structural feature has been leveraged in the design of novel scaffolds for drug discovery, particularly in addressing challenging biological pathways.

The presence of the triazole ring within the molecule is particularly noteworthy, as triazoles have been extensively studied for their bioactivity across various therapeutic areas. The triazole scaffold is known for its ability to modulate enzyme activity and receptor binding, making it a valuable component in the development of small-molecule inhibitors. In the context of 2-(benzylsulfanyl)-N-(2,5-dimethoxyphenyl)-3-phenyl-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide, the triazole ring may contribute to its interaction with proteins involved in inflammatory responses and cell signaling.

Moreover, the benzylsulfanyl group appended to the nitrogen atom of the triazole ring adds another layer of complexity to the molecule's pharmacological profile. Sulfur-containing heterocycles are well-documented for their diverse biological activities, including antimicrobial and anti-inflammatory effects. The benzylsulfanyl moiety may enhance the compound's solubility and metabolic stability while simultaneously influencing its binding interactions with target proteins.

The dimethoxyphenyl group at the N-position further enriches the structural diversity of 2-(benzylsulfanyl)-N-(2,5-dimethoxyphenyl)-3-phenyl-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide. Dimethoxy aromatic rings are frequently incorporated into drug molecules due to their ability to engage in hydrophobic interactions and π-stacking with biological targets. This feature could be particularly relevant in designing ligands for G-protein coupled receptors (GPCRs) and other membrane-bound receptors.

Recent computational studies have suggested that the phenyl substituent at position 3 may play a critical role in modulating the compound's binding affinity and selectivity. By serving as a hydrophobic anchor point, this phenyl group could enhance interactions with aromatic residues in protein binding pockets. Such interactions are often crucial for achieving high-affinity binding and favorable pharmacokinetic properties.

In vitro studies have begun to explore the potential bioactivity of 2-(benzylsulfanyl)-N-(2,5-dimethoxyphenyl)-3-phenyl-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide across various biological assays. Preliminary results indicate that this compound exhibits inhibitory activity against certain enzymes implicated in inflammatory diseases. The spirocyclic core and sulfonamide functionalities appear to synergistically contribute to its pharmacological effects by modulating enzyme kinetics and receptor occupancy.

The molecular framework of this compound also suggests potential applications in material science and nanotechnology. The rigid spiro structure combined with electron-rich aromatic systems could make it a candidate for designing organic semiconductors or luminescent materials. Such applications would leverage the compound's ability to adopt stable conformations and exhibit unique electronic properties.

Future research directions may focus on optimizing synthetic routes to improve scalability and yield while exploring derivatization strategies to enhance bioavailability and target specificity. Advances in crystallography techniques could provide critical insights into how this molecule interacts with biological targets at an atomic level, guiding rational drug design efforts.

The integration of machine learning models with experimental data has emerged as a powerful approach for predicting bioactivity profiles of novel compounds like 2-(benzylsulfanyl)-N-(2,5-dimethoxyphenyl)-3-phenyl-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide (CAS No. 894885-50-8). These computational tools can accelerate virtual screening processes by identifying promising candidates for further experimental validation.

In conclusion,2-(benzylsulfanyl)-N-(2,5-dimethoxyphenyl)-3-phenyl-1，